Cas no 2228385-49-5 (1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228385-49-5
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 6061012
• PubChem ID: 165779272
• Update Time: 2025-07-21

1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde
• EN300-1907903
• 2228385-49-5

• Inchi： 1S/C11H11BrO/c1-8-2-3-10(12)9(6-8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： SCDSIBSXSPBRCR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C=O)CC1

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228385-49-5)

1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228385-49-5, features a cyclopropane ring substituted with a phenyl group at the 2-position and a bromine atom at the 5-position, further functionalized with an aldehyde group at the 1-position. The presence of these distinct structural motifs makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The aldehyde functionality in this molecule serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex derivatives. The bromo-substituted phenyl ring provides additional reactivity, allowing for palladium-catalyzed cross-coupling reactions, which are widely employed in the construction of biaryl structures found in numerous biologically active compounds. The cyclopropane ring, known for its strain and unique electronic properties, can influence the overall reactivity and biological activity of the molecule, making it an intriguing scaffold for medicinal chemists.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biochemical properties. These compounds have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural rigidity provided by the cyclopropane ring can enhance binding affinity to biological targets, while the presence of electron-withdrawing groups such as the aldehyde can modulate receptor interactions. This combination of features makes 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde a valuable building block for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the synthesis of pharmaceutical intermediates. The aldehyde group can be readily converted into other functional groups such as amides, esters, or ketones through standard organic transformations. Additionally, the bromine atom can be displaced via nucleophilic aromatic substitution or cross-coupling reactions, allowing for the introduction of diverse substituents at specific positions on the phenyl ring. These synthetic capabilities make it an attractive starting material for medicinal chemists seeking to explore new chemical space.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The cyclopropane motif has been shown to enhance binding affinity to certain protein targets due to its ability to induce conformational constraints that improve receptor fit. Furthermore, the electronic properties of the bromo-substituted phenyl ring can influence ligand-receptor interactions by modulating charge distribution and dipole moments. These insights have guided the design of novel analogs with improved pharmacological profiles.

The aldehyde group serves as a critical site for further derivatization, enabling the synthesis of complex molecules through condensation reactions with various nucleophiles. This functionality has been exploited in the development of heterocyclic scaffolds, which are prevalent in many approved drugs due to their favorable biological properties. By incorporating this compound into synthetic strategies, researchers can access novel derivatives with tailored biological activities that may address unmet medical needs.

Another area where this compound has shown promise is in bioorganic chemistry. The cyclopropane ring can participate in unique reaction pathways that are not accessible to other cyclic structures. For instance, cyclopropanes can undergo ring-opening reactions under specific conditions, leading to the formation of new carbon-carbon bonds. These reactions have been harnessed in synthetic applications to construct complex molecular architectures efficiently.

The bromo-substituted phenyl ring also offers opportunities for further functionalization through transition-metal-catalyzed reactions. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been widely used to introduce aryl groups at various positions on the phenyl ring. This capability allows for the generation of libraries of derivatives with diverse substituents, which can be screened for biological activity.

In conclusion,1-(2-bromo-5-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228385-49-5) represents a versatile and promising scaffold for pharmaceutical research. Its unique structural features—comprising an aldehyde-functionalized cyclopropane ring attached to a bromo-substituted phenyl group—make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. The compound’s synthetic utility and potential biological activity position it as a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.